Cas no 113366-51-1 (2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid)
113366-51-1 structure
Product Name:2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
CAS No:113366-51-1
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD09864343
CID:130144
PubChem ID:13835298
Update Time:2025-04-19
2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-4-methyloxazole-5-carboxylic acid
- 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
- 2-ethyl-4-methyl-oxazole-5-carboxylic acid
- 5-Oxazolecarboxylicacid, 2-ethyl-4-methyl-
- ACMC-20mi0t
- AGN-PC-00O660
- CTK0H2934
- SureCN597035
- 5-Oxazolecarboxylicacid,2-ethyl-4-methyl-(9CI)
- 2-ethyl-4-methyl-5-oxazolecarboxylic acid
- AKOS000506111
- FT-0654230
- BS-35953
- MFCD09864343
- Z1198235233
- 2-Ethyl-4-methyloxazole-5-carboxylicacid
- DTXSID00550757
- CS-0215029
- A803044
- 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid, AldrichCPR
- BB 0238354
- AM20120662
- SCHEMBL597035
- 113366-51-1
- GKZNKAQBBPQEBU-UHFFFAOYSA-N
- EN300-215396
- DA-26239
- 2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
-
- MDL： MFCD09864343
- Inchi： 1S/C7H9NO3/c1-3-5-8-4(2)6(11-5)7(9)10/h3H2,1-2H3,(H,9,10)
- InChI Key： GKZNKAQBBPQEBU-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=C(C)N=C1CC
Computed Properties
- Exact Mass: 155.05827
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: NA
- Boiling Point: 286.4±20.0 ºC (760 Torr),
- Flash Point: 127.0±21.8 ºC,
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 63.33
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132295-1g |
2-ethyl-4-methyloxazole-5-carboxylic acid |
113366-51-1 | 95% | 1g |
$220 | 2021-08-05 | |
| TRC | E938583-25mg |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic Acid |
113366-51-1 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | E938583-50mg |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic Acid |
113366-51-1 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | E938583-250mg |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic Acid |
113366-51-1 | 250mg |
$ 250.00 | 2022-06-02 | ||
| Chemenu | CM132295-1g |
2-ethyl-4-methyloxazole-5-carboxylic acid |
113366-51-1 | 95% | 1g |
$202 | 2023-11-24 | |
| abcr | AB216919-250 mg |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid; 95% |
113366-51-1 | 250 mg |
€231.70 | 2023-07-20 | ||
| abcr | AB216919-1 g |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid; 95% |
113366-51-1 | 1 g |
€385.20 | 2023-07-20 | ||
| abcr | AB216919-5 g |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid; 95% |
113366-51-1 | 5 g |
€1,362.20 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1247952-1g |
2-Ethyl-4-methyloxazole-5-carboxylic acid |
113366-51-1 | 95% | 1g |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247952-5g |
2-Ethyl-4-methyloxazole-5-carboxylic acid |
113366-51-1 | 95% | 5g |
$1230 | 2024-06-07 |
2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
113366-51-1 (2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid) Related Products
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- 1257266-48-0(2-ethyl-1,3-oxazole-5-carboxylic acid)
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- 79851-60-8(Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate)
- 2510-37-4(dimethyl-1,3-oxazole-5-carboxylic acid)
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